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Compound of Interest

Compound Name: ErSO

Cat. No.: B10828053 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Metastatic Estrogen Receptor alpha (ERα)-positive breast cancer presents a significant

therapeutic challenge.[1] ErSO, a novel small molecule, has emerged as a promising

therapeutic agent that selectively eradicates ERα-positive breast cancer cells by activating the

anticipatory Unfolded Protein Response (a-UPR), leading to rapid necrosis.[1] The efficacy of

ErSO is critically dependent on the presence of ERα. Cells lacking ERα expression are

inherently resistant to ErSO's cytotoxic effects.[1] This document provides detailed application

notes and protocols for utilizing lentiviral transduction to introduce ERα into ERα-negative cells,

thereby sensitizing them to ErSO. This approach is invaluable for studying the mechanism of

ErSO, identifying new therapeutic strategies for ERα-negative cancers, and for developing

robust cellular models for drug screening.

Data Presentation
The following table summarizes the quantitative data on the efficacy of ErSO in various breast

cancer cell lines, highlighting the differential sensitivity based on ERα expression.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b10828053?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC8456366/
https://www.benchchem.com/product/b10828053?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8456366/
https://www.benchchem.com/product/b10828053?utm_src=pdf-body
https://www.benchchem.com/product/b10828053?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8456366/
https://www.benchchem.com/product/b10828053?utm_src=pdf-body
https://www.benchchem.com/product/b10828053?utm_src=pdf-body
https://www.benchchem.com/product/b10828053?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Line ERα Status ErSO IC50 (24h) Reference

MCF-7 Positive ~20 nM [1]

T47D Positive ~20 nM [1]

TYS (T47D

ERαY537S)
Positive (Mutant) 11-43 nM [1]

TDG (T47D

ERαD538G)
Positive (Mutant) 11-43 nM [1]

MDA-MB-231 Negative >10,000 nM [1]

MDA-MB-231-ERα Transduced Positive Sensitized to ErSO [1]

Hs578t Negative Inactive [1]

MDA-MB-453 Negative Inactive [1]

MDA-MB-468 Negative Inactive [1]

BT-20 Negative Inactive [1]

Signaling Pathway
ErSO's mechanism of action is initiated by its binding to ERα, which triggers a hyperactivation

of the anticipatory Unfolded Protein Response (a-UPR). This leads to selective necrosis in

ERα-positive cancer cells.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8456366/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8456366/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8456366/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8456366/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8456366/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8456366/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8456366/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8456366/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8456366/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8456366/
https://www.benchchem.com/product/b10828053?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ERα-Positive Cancer Cell

ErSO

Estrogen Receptor α
(ERα)

Binds to

ErSO-ERα Complex

Anticipatory Unfolded
Protein Response (a-UPR)

Hyperactivation

Triggers

Selective Cell Necrosis

Leads to

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lentivirus Production

Cell Line Generation
Sensitization Assay

HEK293T Cell
Seeding

Co-transfection with
ERα & Packaging Plasmids

Harvest & Filter
Viral Supernatant Titer Lentivirus

Transduce with
ERα Lentivirus

Seed ERα-Negative
Cells (e.g., MDA-MB-231) Treat Cells with

ErSO Dilution Series

Parental
Control

Puromycin
Selection

Establish Stable
ERα-Expressing Cell Line Cell Viability

Assay (MTS)
Determine

IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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